1-ethyl-3-(pyrazin-2-yl)-1H-pyrazole-4-carbaldehyde
Overview
Description
Scientific Research Applications
Antimicrobial and Antioxidant Applications
Research has shown that derivatives of pyrazole, such as those synthesized using 1-ethyl-3-(pyrazin-2-yl)-1H-pyrazole-4-carbaldehyde, exhibit significant antimicrobial and antioxidant activities. For instance, Bhat et al. (2016) designed and synthesized a new series of triazolyl pyrazole derivatives demonstrating broad-spectrum antimicrobial activities and moderate to good antioxidant properties. These compounds were identified as potential inhibitors of the E. coli MurB enzyme, indicating their utility in developing antimicrobial agents (Bhat, G. K. Nagaraja, Kayarmar, Peethamber, & MohammedShafeeulla, 2016).
Hamed et al. (2020) synthesized chitosan Schiff bases from heteroaryl pyrazole derivatives, showing antimicrobial activity dependent on the Schiff base moiety, with some compounds exhibiting no cytotoxic activity, highlighting their potential in biomedical applications (Hamed, Abdelhamid, Saad, Elkady, & Elsabee, 2020).
Inhibitory Activity
El-Naggar et al. (2020) utilized pyrazole-4-carbaldehyde as a starting material to synthesize a series of compounds acting as potent inhibitors of 5α-reductase and aromatase, suggesting their potential in treating conditions associated with these enzymes (El-Naggar, Abd El-All, El-Naem, Abdalla, & Rashdan, 2020).
Synthesis of Novel Compounds
The versatility of this compound in synthesizing novel compounds extends to creating chalcones, Schiff bases, and other heterocyclic compounds. For example, Potapov et al. (2006) explored its use in synthesizing new pyrazole-containing aldehydes and their reactions with primary amines to produce Schiff bases (Potapov, Khlebnikov, & Ogorodnikov, 2006).
Safety and Hazards
Future Directions
The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry . Furthermore, as pyrazole-containing compounds exhibit various biological activities, high selectivities, and low toxicities, they have received attention for the development of new pesticides in recent years .
Properties
IUPAC Name |
1-ethyl-3-pyrazin-2-ylpyrazole-4-carbaldehyde | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10N4O/c1-2-14-6-8(7-15)10(13-14)9-5-11-3-4-12-9/h3-7H,2H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WXNLIQNDTCZVHN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C=C(C(=N1)C2=NC=CN=C2)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10N4O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
202.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.